5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl chloride

• IUPAC Name: 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-sulfonyl chloride
• InChI: InChI=1S/C7H9ClN2O2S/c8-13(11,12)7-5-10-4-2-1-3-6(10)9-7/h5H,1-4H2
• InChI Key: FTEDHFJCOKFOHL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C=C(N=C2C1)S(=O)(=O)Cl
• Molecular Formula: C7H9ClN2O2S
• DSSTOX Substance ID: DTXSID701173784
• Molecular Weight: 220.68 g/mol
• CAS RN: 1443980-37-7

Description

5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl chloride is a chemical compound with the CAS Number: 1443980-37-7. It has a molecular weight of 220.68. The IUPAC name for this compound is 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-sulfonyl chloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H9ClN2O2S/c8-13(11,12)7-5-10-4-2-1-3-6(10)9-7/h5H,1-4H2.

Physical And Chemical Properties Analysis

The compound is a powder with a melting point of 113-115 degrees Celsius. It should be stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

• Catalysis and Synthesis :

  • "Sulfonic acid-functionalized pyridinium chloride ionic liquid can promote the one-pot multi-component condensation reaction to give the desired 1,2,4,5-tetrasubstituted imidazoles in high yields and short reaction times" (Zare, Asgari, Zare, & Zolfigol, 2015).
  • "Novel iodine-induced sulfonylation and sulfenylation of imidazopyridines using sodium sulfinates as the sulfur source has been described" (Guo et al., 2018).
  • "PEG-supported sulfonyl chloride has been used for liquid-phase organic synthesis of imidazo[1,2-a]pyridine derivatives" (Wang, Sheng, Chen, Liu, & Cai, 2008).

• Synthetic Applications and Methodology :

  • "A one-pot synthesis of N-(imidazo[1,2-a]pyridin-3-yl)sulfonamides has been developed using zinc chloride as a catalyst" (Yu, Chen, Wu, Yang, Shi, & Pan, 2014).
  • "Iodine-catalyzed regioselective sulfenylation of imidazo[1,2-a]pyridines using sulfonyl hydrazides as a thiol surrogate has been achieved" (Bagdi, Mitra, Ghosh, & Hajra, 2015).

• Pharmacological Aspects :

  • "Imidazo[1,2-a]pyridine is recognized as a 'drug prejudice' scaffold due to its broad range of applications in medicinal chemistry" (Deep, Bhatia, Kaur, Kumar, Jain, Singh, Batra, Kaushik, & Deb, 2016).

• Solid-Phase Synthesis :

  • "A solid-phase synthesis of imidazo[1,2-a]pyridine derivatives has been described, using a sulfone linker strategy" (Chen, Lam, & Lai, 2002).

• Chemical Synthesis :

  • "Studies on the chemical synthesis of potential antimetabolites have shown regioselective introduction of a chlorine atom into the imidazo[4,5-b]pyridine nucleus" (Itoh, Ono, Sugawara, & Mizuno, 1982).

Safety and Hazards

The compound is classified as dangerous with the signal word "Danger". It has the hazard statement H314, which means it causes severe skin burns and eye damage. The precautionary statements include P260, P264, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P363, P405, and P501.

Future Directions

Imidazopyridine, which is a part of the structure of 5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl chloride, is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character. Therefore, the future directions of this compound could be in the development of new drugs and materials.